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Compound of Interest

Compound Name: 3-Chlorohexane

Cat. No.: B1360981

Essential Safety and Handling Guide for 3-
Chlorohexane

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Chlorohexane. Adherence to
these protocols is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification

3-Chlorohexane is classified as a hazardous substance with the following primary concerns|1]

[21031[41]:

o Flammable Liquid and Vapor: It is a Category 3 flammable liquid, posing a significant fire
risk[1][2][3][4]. Keep it away from heat, sparks, open flames, and other ignition sources[1][2]

[5].

o Skin Irritation: It is classified as a Category 2 skin irritant and causes skin irritation upon
contact[1][2][3][4].

o Serious Eye Irritation: As a Category 2 eye irritant, it can cause serious eye irritation[1][2][3]

[4].
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to minimize exposure and prevent accidents. The

following equipment should be worn when handling 3-Chlorohexane[1][2][6]:

Protection Type

Recommended Equipment

Specifications and Use

Eye and Face Protection

Chemical Splash Goggles &
Face Shield

Goggles must meet OSHA's
eye and face protection
regulations in 29 CFR
1910.133 or European
Standard EN166][6]. A face
shield should be worn over
goggles when there is a

significant risk of splashing.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended for protection
against halogenated
hydrocarbons[7]. Always
inspect gloves for damage
before use and replace them

immediately if contaminated[7].

Body Protection

Flame-Resistant Laboratory
Coat

A flame-resistant lab coat
should be worn and kept fully
buttoned to provide a barrier
against splashes and potential
ignition[7].

Respiratory Protection

Fume Hood or Respirator

All work with 3-Chlorohexane
should be conducted in a
certified chemical fume hood to
ensure adequate ventilation[1]
[8]. If a fume hood is not
available or exposure limits
may be exceeded, a
NIOSH/MSHA approved

respirator should be used[6].
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Quantitative Data for 3-Chlorohexane

This table summarizes key quantitative data for 3-Chlorohexane, providing a quick reference
for safety and experimental planning.

Property Value

Molecular Formula CeH13CI[3][4]

Molecular Weight 120.62 g/mol [3]

CAS Number 2346-81-8[2][3]

Appearance Colorless to Almost Colorless Clear Liquid[5]
Boiling Point 123 °C[9][10]

Flash Point 25 °C[9][10]

Specific Gravity (20/20) 0.87[9]

UN Number 1993[1]

Transport Hazard Class 3 (Flammable Liquid)[1]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of 3-Chlorohexane in a laboratory
setting.

Step 1: Preparation and Inspection

Ensure a chemical fume hood is operational and the sash is at the appropriate height[7].

» Verify that an emergency eyewash station and safety shower are accessible and
unobstructed[7][8].

 Inspect all PPE for integrity (no tears, punctures, or degradation) before use[7].

e Prepare and arrange all necessary equipment and reagents within the fume hood to
minimize movement and potential spills.
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e Ground and bond all containers and receiving equipment to prevent static discharge[2][5].

Step 2: Chemical Handling

Conduct all weighing, transferring, and handling of 3-Chlorohexane exclusively within the
fume hood[7].

e Use non-sparking tools and explosion-proof equipment to avoid ignition sources[2][5][8].

o Keep containers of 3-Chlorohexane tightly closed when not in use to prevent the release of
flammable vapors[1][2][5].

» Avoid direct contact with skin, eyes, and clothing[1][8].
e Wash hands and skin thoroughly after handling the chemical[1][2].
Step 3: In Case of Exposure or Spill

o Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin with
plenty of water[1][2]. If skin irritation occurs, seek medical attention[1][2].

o Eye Contact: Rinse eyes cautiously with water for several minutes. If wearing contact lenses,
remove them if it is easy to do so and continue rinsing[1][2]. If eye irritation persists, get
medical advice[1].

¢ Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek
medical attention if you feel unwell[1][8].

» Spill: Remove all sources of ignition[1][8]. Evacuate non-essential personnel from the area.
Use appropriate absorbent material and spark-proof tools for cleanup. Ensure adequate
ventilation[1][8].

Disposal Plan

Proper disposal of 3-Chlorohexane and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.
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o Waste Segregation: Collect all waste containing 3-Chlorohexane in a designated, clearly
labeled, and sealed container for halogenated organic waste[7][11]. Do not mix with non-
halogenated or other incompatible waste streams[11].

o Container Labeling: The waste container must be labeled with the words "HAZARDOUS
WASTE" and list all chemical constituents by name and percentage[11].

» Storage of Waste: Store the sealed hazardous waste container in a cool, well-ventilated, and
designated satellite accumulation area (SAA) away from ignition sources[1][11]. The
container must be kept tightly capped except when adding waste[11].

» Final Disposal: Disposal must be conducted in accordance with all local, state, and federal
regulations. Entrust the final disposal to a licensed and certified hazardous waste disposal
company/[1].

Workflow for Safe Handling of 3-Chlorohexane
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Caption: Workflow for handling 3-Chlorohexane safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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